![molecular formula C20H23ClN2O5S B3449885 methyl {4-[(4-benzyl-1-piperazinyl)sulfonyl]-2-chlorophenoxy}acetate](/img/structure/B3449885.png)
methyl {4-[(4-benzyl-1-piperazinyl)sulfonyl]-2-chlorophenoxy}acetate
Overview
Description
Methyl {4-[(4-benzyl-1-piperazinyl)sulfonyl]-2-chlorophenoxy}acetate, also known as BZP-Methyl, is a chemical compound that has gained interest in the field of scientific research due to its potential applications in various fields.
Scientific Research Applications
Methyl {4-[(4-benzyl-1-piperazinyl)sulfonyl]-2-chlorophenoxy}acetate has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology. It has been found to exhibit activity as a serotonin-norepinephrine-dopamine reuptake inhibitor, making it a potential candidate for the development of antidepressant drugs. This compound has also been studied for its potential use as a tool in neuroscience research, as it can be used to selectively activate specific brain regions.
Mechanism of Action
Methyl {4-[(4-benzyl-1-piperazinyl)sulfonyl]-2-chlorophenoxy}acetate acts as a serotonin-norepinephrine-dopamine reuptake inhibitor, preventing the reuptake of these neurotransmitters and increasing their availability in the brain. This leads to an increase in the levels of these neurotransmitters, which can result in various physiological and biochemical effects.
Biochemical and Physiological Effects
This compound has been found to have a variety of physiological and biochemical effects, including increased heart rate, blood pressure, and body temperature. It has also been found to increase the release of various neurotransmitters, including serotonin, norepinephrine, and dopamine. These effects can result in a variety of physiological and psychological responses, including increased energy, alertness, and mood elevation.
Advantages and Limitations for Lab Experiments
Methyl {4-[(4-benzyl-1-piperazinyl)sulfonyl]-2-chlorophenoxy}acetate has several advantages for use in lab experiments, including its ability to selectively activate specific brain regions and its potential applications in the development of antidepressant drugs. However, it also has several limitations, including its challenging synthesis method and the potential for adverse effects on the cardiovascular system.
Future Directions
There are several future directions for research on methyl {4-[(4-benzyl-1-piperazinyl)sulfonyl]-2-chlorophenoxy}acetate, including its potential applications in the development of antidepressant drugs and its use as a tool in neuroscience research. Further studies are needed to fully understand its mechanism of action and the potential risks and benefits associated with its use. Additionally, studies are needed to optimize the synthesis method and develop more efficient and cost-effective production methods.
properties
IUPAC Name |
methyl 2-[4-(4-benzylpiperazin-1-yl)sulfonyl-2-chlorophenoxy]acetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23ClN2O5S/c1-27-20(24)15-28-19-8-7-17(13-18(19)21)29(25,26)23-11-9-22(10-12-23)14-16-5-3-2-4-6-16/h2-8,13H,9-12,14-15H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDYYGAVLVNTTPZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)COC1=C(C=C(C=C1)S(=O)(=O)N2CCN(CC2)CC3=CC=CC=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23ClN2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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